BENGHE Foundational & Exploratory

Check Availability & Pricing

understanding ML-SI1 and ferroptosis induction

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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An In-depth Technical Guide to ML-SI1 and Ferroptosis Induction

Introduction

Ferroptosis is a regulated form of cell death characterized by iron-dependent accumulation of
lipid reactive oxygen species (ROS) to lethal levels[1][2][3]. Unlike apoptosis or necrosis, it has
distinct morphological, biochemical, and genetic features, making it a focal point in various
fields, particularly in cancer biology and neurodegenerative diseases[2][3][4]. The process is
intricately linked to cellular metabolism, involving iron homeostasis, lipid metabolism, and
antioxidant defense systems[5]. A key pharmacological tool used to investigate and induce
ferroptosis is ML-SI1, a potent inhibitor of the Transient Receptor Potential Mucolipin 1
(TRPML1) channel[6][7]. This guide provides a comprehensive technical overview of ML-SI1,
its mechanism of action, its role in triggering ferroptosis, and the experimental protocols used to
study these effects.

ML-SI1: A TRPML1 Channel Inhibitor

ML-SI1 is a synthetic small molecule identified as an inhibitor of the TRPML cation channel
subfamily[8]. It is a racemic mixture of inseparable diastereomers that primarily targets
TRPML1, a crucial cation channel located on the lysosomal membrane[6][7][8]. TRPMLL1
channels are vital for maintaining lysosomal homeostasis, including regulating the release of
cations like Ca?* and Fe?* from the lysosome into the cytosol[9][10].
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cation efflux from lysosomes

Core Mechanism: Inducing Ferroptosis via TRPML1
Inhibition

The induction of ferroptosis by ML-SI1 is rooted in its inhibition of the TRPML1 channel, which
disrupts lysosomal iron homeostasis[9][11]. Lysosomes are central hubs for iron metabolism,

and TRPML1 channels mediate the release of Fe2* from the lysosomal lumen into the
cytoplasm|[9].

By blocking TRPML1, ML-SI1 is thought to cause an accumulation of iron within the lysosome
or alter its cytosolic availability, thereby promoting the iron-dependent Fenton reaction. This
reaction generates highly reactive hydroxyl radicals, which initiate the cascade of lipid
peroxidation, a hallmark of ferroptosis[5][9][12].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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